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Compound of Interest

Compound Name: Terpenylic acid

Cat. No.: B109264 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Terpenylic Acid

This guide provides a comprehensive overview of the known physical and chemical properties

of terpenylic acid, tailored for researchers, scientists, and professionals in drug development.

The information is compiled from various scientific sources and databases, with a focus on

quantitative data, experimental methodologies, and the compound's chemical behavior.

Chemical Identity
Terpenylic acid, systematically named 2-(2,2-dimethyl-5-oxotetrahydrofuran-3-yl)acetic acid, is

a bicyclic monoterpenoid.[1] It is a known oxidation product of terpenes like α-pinene and plays

a significant role in atmospheric chemistry, particularly in the formation of secondary organic

aerosols.[2][3][4]

Table 1: Chemical Identifiers of Terpenylic Acid
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Identifier Value

IUPAC Name
2-(2,2-dimethyl-5-oxotetrahydrofuran-3-yl)acetic

acid[1]

Molecular Formula C₈H₁₂O₄[5]

Molecular Weight 172.18 g/mol [5]

CAS Number 116-51-8[5]

Synonyms

Terpenolic acid, Tetrahydro-2,2-dimethyl-5-oxo-

3-furanacetic acid, 3-(1-Hydroxy-1-

methylethyl)glutaric acid γ-lactone[5]

Physical Properties
The physical properties of terpenylic acid are summarized in the table below. It is a crystalline

solid that can exist in both anhydrous and hydrated forms, each with a distinct melting point.[1]

Table 2: Physical Properties of Terpenylic Acid

Property Value

Appearance Prisms[1]

Melting Point (Anhydrous) 90 °C[1]

Melting Point (Monohydrate) 57 °C[1]

Melting Point ((+)-form) 92-94 °C[1]

Melting Point ((-)-form) 92-94 °C[1]

Boiling Point Data not available (sublimes)

Sublimation Temperature 130-140 °C[1]

Solubility
Moderately soluble in cold water; very soluble in

hot water[1]

Optical Rotation ([α]D25) (+)-form: +56.3° (-)-form: -56.5°[1]
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Chemical Properties
Acidity
A precise experimental pKa value for terpenylic acid is not readily available in the cited

literature. However, a study on related α-pinene oxidation products determined the pKa of

diaterpenylic acid acetate (DTAA) to be 3.76 at 298.15 K.[6] This suggests that terpenylic
acid, also possessing a carboxylic acid functional group, is a weak to moderately strong

organic acid.

Reactivity and Chemical Reactions
Terpenylic acid is a key intermediate in the atmospheric oxidation of α-pinene. Its formation is

a result of complex reaction pathways involving ozone and hydroxyl radicals.[2][7]

Formation from α-pinene: The oxidation of α-pinene in the atmosphere leads to the formation

of various products, including pinonaldehyde, which can further react to form terpenylic
acid.[7] The process involves oxidative cleavage of the α-pinene structure.[4]

Esterification: In the presence of an acid catalyst, the carboxylic acid group of terpenylic
acid can undergo esterification reactions.[3]

Hydrolysis: The lactone ring in terpenylic acid can be susceptible to hydrolysis under

certain conditions.[3]

Spectroscopic Data
Detailed spectroscopic data for terpenylic acid are limited in publicly available sources.

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) in negative

ion mode is a common technique for detecting terpenylic acid in aerosol samples.[8][9] The

fragmentation pattern of deprotonated terpenylic acid has been studied to aid in its

identification.[8][9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Comprehensive ¹H and ¹³C NMR data

for terpenylic acid are not widely reported.[1] Predicted ¹³C NMR spectra are available in

some databases.[11][12]
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Infrared (IR) Spectroscopy: While a specific IR spectrum for terpenylic acid is not provided

in the search results, the presence of a carboxylic acid and a lactone functional group would

lead to characteristic absorption bands. The O-H stretch of the carboxylic acid would appear

as a very broad band from 2500-3300 cm⁻¹, and the C=O stretches for the carboxylic acid

and the lactone would be expected in the region of 1700-1760 cm⁻¹.[13]

Experimental Protocols
Determination of Melting Point
A general procedure for determining the melting point of a solid organic compound using a Mel-

Temp apparatus or similar device is as follows:[14][15][16]

Sample Preparation: A small amount of the crystalline compound is finely crushed and

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower heating rate (1-2 °C per

minute) for a more accurate measurement.

Observation: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the last solid crystal disappears (completion of melting) are recorded

as the melting point range.[15]

Determination of Solubility
A qualitative assessment of the solubility of an organic acid can be performed as follows:[17]

[18][19][20][21]

Solubility in Water: A small amount of the compound (e.g., 25 mg) is added to a test tube

containing a small volume of water (e.g., 0.75 mL). The tube is shaken vigorously, and the

solubility is observed. The test can be repeated with hot water.

Solubility in Aqueous Base: To test for acidic character, a small amount of the compound is

added to a 5% aqueous solution of sodium bicarbonate (NaHCO₃) or sodium hydroxide
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(NaOH). Effervescence with NaHCO₃ indicates a relatively strong acid, while solubility in

NaOH without effervescence suggests a weaker acid.

Visualizations
Formation of Terpenylic Acid
The following diagram illustrates a simplified pathway for the formation of terpenylic acid from

the atmospheric oxidation of α-pinene.

α-Pinene Oxidation intermediatesO₃, OH• Pinonaldehyde Further OxidationOH• Terpenylic acid

Click to download full resolution via product page

Caption: Simplified reaction pathway for the formation of terpenylic acid from α-pinene.

Experimental Workflow for Physical Property
Determination
The logical workflow for determining the basic physical properties of a solid organic compound

like terpenylic acid is outlined below.
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Apparatus Setup

Controlled Heating
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Caption: General experimental workflow for determining melting point and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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